Cas no 1006492-96-1 (3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid)

• Product Name: 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid
• CAS No: 1006492-96-1
• MF: C₁₈H₁₅N₃O₂
• MW: 305.330603837967
• CID: 5055878
• PubChem ID: 5940518
• Update Time: 2025-06-08

3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid Chemical and Physical Properties

Names and Identifiers

• 3-(1-benzyl-3-pyridin-3-ylpyrazol-4-yl)prop-2-enoic acid
• (2E)-3-(1-benzyl-3-pyridin-3-yl-1H-pyrazol-4-yl)acrylic acid
• Z56347011
• 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid

• Inchi： 1S/C18H15N3O2/c22-17(23)9-8-16-13-21(12-14-5-2-1-3-6-14)20-18(16)15-7-4-10-19-11-15/h1-11,13H,12H2,(H,22,23)
• InChI Key： OXIKLRTYAYRAOE-UHFFFAOYSA-N
• SMILES： OC(C=CC1=CN(CC2C=CC=CC=2)N=C1C1C=NC=CC=1)=O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 421
• XLogP3: 2.4
• Topological Polar Surface Area: 68

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyrazolylpyridines

Additional information on 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid

Introduction to 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid (CAS No. 1006492-96-1)

3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid, identified by its Chemical Abstracts Service (CAS) number 1006492-96-1, is a structurally complex organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the pyrazole and pyridine derivatives family, which are well-documented for their diverse biological activities and potential therapeutic applications. The presence of multiple functional groups, including a benzyl moiety, a pyridine ring, and a propenoic acid moiety, contributes to its unique chemical properties and biological interactions.

The molecular structure of 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid is characterized by a fused heterocyclic system, which is known to enhance its binding affinity to biological targets. Specifically, the pyrazole ring is a key pharmacophore that has been extensively studied for its role in modulating various enzymatic and receptor-mediated processes. The integration of a pyridine substituent at the 3-position of the pyrazole ring further expands its pharmacological potential by introducing additional hydrogen bonding capabilities and electronic effects that can influence receptor binding.

In recent years, there has been a surge in research focused on developing novel heterocyclic compounds with potential therapeutic benefits. Among these, derivatives of pyrazole and pyridine have shown promise in various preclinical studies. For instance, studies have demonstrated that certain pyrazole-based compounds can exhibit anti-inflammatory, antiviral, and anticancer properties by interacting with specific molecular targets. The benzyl group in 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ylprop-2-enoic Acid may contribute to its solubility and stability, making it a suitable candidate for further pharmacokinetic studies.

The propenoic acid moiety in the compound's structure suggests potential for metabolic interactions, which could be exploited for drug design purposes. This functional group can participate in various biochemical pathways, offering opportunities for modulating enzyme activity or enhancing drug delivery systems. Current research in medicinal chemistry often emphasizes the development of multifunctional compounds that can address multiple biological targets simultaneously, a strategy that aligns well with the structural features of 3-1-Benzyl-3-(pyridin-3-yl)-1H-pyrazol-4-ypropopropenoic Acid.

One of the most compelling aspects of this compound is its potential as a scaffold for drug discovery. By modifying or appending additional functional groups to its core structure, researchers can generate libraries of derivatives with tailored biological activities. This approach has been successfully employed in high-throughput screening programs to identify lead compounds for further development. The pyridin ring's presence at the 3-position of the pyrazole core is particularly noteworthy, as it has been shown to enhance binding affinity in several drug candidates.

Recent advancements in computational chemistry have enabled more efficient virtual screening of compounds like 3-(pyridin) derivatives. Molecular docking simulations can predict how these molecules interact with biological targets at the atomic level, providing valuable insights into their mechanism of action. Such computational methods are increasingly integrated into drug discovery pipelines, reducing the time and cost associated with experimental screening. The structural complexity of 1006492 makes it an attractive candidate for these computational studies.

The synthesis of 1006492 involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Modern synthetic techniques, such as transition metal-catalyzed cross-coupling reactions and asymmetric hydrogenation, have significantly improved the efficiency of constructing complex heterocyclic frameworks. These advancements have made it feasible to produce intricate molecules like 3-Benzyl derivatives on scales suitable for preclinical testing.

In terms of biological evaluation, initial studies on related compounds suggest that modifications at the 1H-pyrazol4-ypropopropenoic Acid core can significantly alter their pharmacological profiles. For example, certain derivatives have demonstrated inhibitory activity against enzymes involved in inflammatory pathways or have shown selective toxicity toward cancer cell lines. While comprehensive data on CAS No 1006492 is still limited, these preliminary findings underscore its potential as a lead compound for therapeutic development.

The integration of machine learning and artificial intelligence into drug discovery has opened new avenues for analyzing complex molecular structures and predicting their biological activities. These technologies can help identify optimal modifications to enhance potency and selectivity without extensive experimental testing. Given its structural complexity, 1006492 could serve as an excellent candidate for such interdisciplinary approaches.

Future research directions may include exploring the compound's pharmacokinetic properties through in vitro and in vivo models. Understanding how it is absorbed, distributed, metabolized, and excreted (ADME) is crucial for assessing its suitability as a drug candidate. Additionally, 1006492 could be investigated for its potential role in combination therapies, where it might synergize with other drugs to achieve greater therapeutic efficacy.

The versatility of Benzyl-pyridin-pyrazol-propenoic Acid derivatives also makes them attractive for developing prodrugs or targeted delivery systems. By attaching ligands or polymers that enhance bioavailability or target specific tissues, 1006492 could be engineered into next-generation therapeutics designed to overcome current limitations in drug delivery.

In conclusion, 1006492 (CAS No: 1006492) represents a promising compound with significant potential in pharmaceutical research. Its unique structural features, including the fused heterocyclic system, functional groups, and substituents, make it an excellent candidate for further exploration in drug discovery programs aimed at treating various diseases. As research continues, this molecule may contribute valuable insights into developing novel therapeutics that address unmet medical needs.